An In-depth Technical Guide to 2-amino-N-methylethanesulfonamide hydrochloride: Properties, Synthesis, and Potential
An In-depth Technical Guide to 2-amino-N-methylethanesulfonamide hydrochloride: Properties, Synthesis, and Potential
Introduction
In the landscape of modern medicinal chemistry and drug development, the sulfonamide functional group remains a cornerstone scaffold, celebrated for its vast therapeutic applications.[1][2] From pioneering antibacterial agents to contemporary treatments for cancer and inflammatory diseases, the versatility of this moiety is well-documented.[3][4][5] This guide focuses on a specific, yet underexplored, member of this class: 2-amino-N-methylethanesulfonamide hydrochloride .
While not as extensively characterized as some of its more famous relatives, this small molecule represents a valuable building block for chemical synthesis and a potential starting point for the development of novel therapeutic agents.[6] Its structure, featuring a primary amine and a secondary sulfonamide, offers multiple points for chemical modification, making it an attractive intermediate for creating diverse chemical libraries. This document provides a comprehensive overview of its fundamental properties, a proposed synthetic pathway, analytical methodologies, and a discussion of its potential applications grounded in the broader context of sulfonamide pharmacology.
Physicochemical and Structural Properties
Understanding the core properties of a compound is fundamental to its application in research and development. 2-amino-N-methylethanesulfonamide is typically handled in its hydrochloride salt form to improve stability and solubility in aqueous media.
The compound is identified by two primary CAS Numbers:
-
223757-01-5 for the hydrochloride salt.[7]
-
94987-87-8 for the free base.
A summary of its key physicochemical properties is presented below. It is important to note that while some data for the free base is available from chemical suppliers, it is often predicted and should be confirmed experimentally.
| Property | Value (Hydrochloride Salt) | Value (Free Base) | Reference(s) |
| Molecular Formula | C₃H₁₁ClN₂O₂S | C₃H₁₀N₂O₂S | [7][8] |
| Molecular Weight | 174.65 g/mol | 138.19 g/mol | [7][8] |
| Appearance | White to off-white solid (Expected) | Solid (Form not specified) | N/A |
| Density (Predicted) | N/A | 1.238 g/cm³ | [8] |
| Boiling Point (Predicted) | N/A | 252.1 °C at 760 mmHg | [8] |
| Flash Point (Predicted) | N/A | 106.3 °C | [8] |
| Solubility | Expected to be soluble in water and polar organic solvents. | Data not available. | N/A |
Proposed Synthesis Pathway
The strategy involves:
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N-Protection: The primary amino group of taurine is protected to prevent side reactions in subsequent steps. Phthalic anhydride is a common and effective protecting group for this purpose.[9]
-
Sulfonyl Chloride Formation: The sulfonic acid moiety is converted into a more reactive sulfonyl chloride using a chlorinating agent like phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂).
-
Sulfonamide Formation: The generated sulfonyl chloride is reacted with methylamine to form the desired N-methylsulfonamide.
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N-Deprotection and Salt Formation: The phthaloyl protecting group is removed, typically with hydrazine, to liberate the primary amine. Subsequent treatment with hydrochloric acid yields the final hydrochloride salt.[10]
Detailed Experimental Protocol (Proposed)
This protocol is a representative example based on analogous preparations and should be optimized for safety and yield.
Step 1: Synthesis of N-Phthaloyl Taurine
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Combine taurine (1 eq.), phthalic anhydride (1.1 eq.), and sodium acetate (1.1 eq.) in glacial acetic acid.
-
Heat the mixture to reflux for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).
-
Cool the reaction mixture and pour it into ice water to precipitate the product.
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Filter the solid, wash thoroughly with water, and dry under vacuum to yield N-Phthaloyl Taurine.
Step 2: Synthesis of N-Phthaloyl-2-aminoethanesulfonyl chloride
-
Carefully add phosphorus pentachloride (PCl₅, 1.5 eq.) in portions to a suspension of N-Phthaloyl Taurine (1 eq.) in a suitable inert solvent (e.g., dichloromethane) at 0 °C.
-
Allow the mixture to warm to room temperature and stir for 12-18 hours until the reaction is complete (monitored by the cessation of HCl gas evolution).
-
Pour the reaction mixture onto crushed ice to quench excess PCl₅.
-
Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate in vacuo to obtain the crude sulfonyl chloride.
Step 3: Synthesis of N-Phthaloyl-2-amino-N-methylethanesulfonamide
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Dissolve the crude sulfonyl chloride (1 eq.) in an inert solvent like tetrahydrofuran (THF).
-
Cool the solution to 0 °C and add a solution of methylamine (2-3 eq., e.g., 40% in water or as a solution in THF) dropwise in the presence of a base like triethylamine (2 eq.).
-
Stir the reaction at room temperature for 2-4 hours.
-
Remove the solvent under reduced pressure, and partition the residue between ethyl acetate and water.
-
Wash the organic layer with dilute acid and brine, dry over anhydrous sodium sulfate, and concentrate to yield the protected product, which can be purified by column chromatography.
Step 4 & 5: Deprotection and Hydrochloride Salt Formation
-
Dissolve the protected sulfonamide (1 eq.) in ethanol.
-
Add hydrazine hydrate (1.2 eq.) and heat the mixture to reflux for 2-3 hours. A precipitate of phthalhydrazide will form.[10]
-
Cool the mixture, filter off the precipitate, and concentrate the filtrate.
-
Dissolve the resulting crude free base in a minimal amount of a suitable solvent (e.g., isopropanol) and add a solution of HCl in ether or isopropanol until the solution is acidic.
-
The hydrochloride salt will precipitate. Filter the solid, wash with cold ether, and dry under vacuum to obtain 2-amino-N-methylethanesulfonamide hydrochloride.
Analytical Characterization Workflow
Proper structural verification and purity assessment are critical. A standard workflow for characterizing a novel compound like 2-amino-N-methylethanesulfonamide hydrochloride would involve a combination of spectroscopic and chromatographic techniques.
Expected Spectroscopic Signatures:
-
¹H NMR: In a solvent like D₂O, one would expect to see signals corresponding to the N-methyl group (a singlet or doublet depending on N-H coupling), and two methylene groups (-CH₂-S and -CH₂-N), likely appearing as complex multiplets or triplets.
-
¹³C NMR: Signals for the N-methyl carbon and the two distinct methylene carbons would be expected in the aliphatic region of the spectrum.
-
FT-IR: Characteristic peaks would include N-H stretches for the primary amine salt, C-H stretches, and strong S=O stretches for the sulfonamide group (typically around 1350-1300 cm⁻¹ and 1160-1140 cm⁻¹).
-
Mass Spectrometry (ESI+): The mass spectrum should show a prominent peak for the molecular ion of the free base [M+H]⁺ at approximately m/z 139.05.
Potential Applications and Biological Context
While specific biological activities for 2-amino-N-methylethanesulfonamide hydrochloride have not been reported, its structural class is rich in pharmacological diversity.[2][5] This molecule can be viewed as a versatile scaffold for generating novel compounds for screening in various therapeutic areas.
Potential Research Directions:
-
Anticancer Drug Development: Many sulfonamides are potent inhibitors of carbonic anhydrase (CA) isoforms, such as CA IX and XII, which are overexpressed in various tumors.[3] The primary amine of the title compound could be functionalized to create derivatives that target the active site of these enzymes.
-
Antimicrobial Agents: The classic antibacterial sulfonamides act by inhibiting dihydropteroate synthase, an enzyme in the folate synthesis pathway.[4] Novel derivatives could be synthesized and tested for activity against resistant bacterial strains.
-
Kinase Inhibitors: The sulfonamide moiety is a feature in several approved kinase inhibitors used in oncology. The title compound could serve as a fragment for developing new inhibitors targeting specific protein kinases.
-
Chemical Probes: Functionalized derivatives could be used as chemical probes to study the biology of specific enzymes or receptor systems.
Safety and Handling
Based on GHS information for the free base (CAS 94987-87-8), the compound is classified as causing skin irritation.[8] General laboratory safety precautions should be followed when handling this compound:
-
Use personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.
-
Handle in a well-ventilated area or a chemical fume hood.
-
Avoid inhalation of dust and direct contact with skin and eyes.
-
In case of contact, wash the affected area thoroughly with water.
For the hydrochloride salt, similar precautions are advised. A full Safety Data Sheet (SDS) should be consulted before use.[7] The compound is intended for industrial and research use only.[7]
Conclusion
2-amino-N-methylethanesulfonamide hydrochloride is a simple yet versatile chemical entity. While its own biological profile remains to be elucidated, its value as a building block is clear. The proposed synthesis provides a practical route for its preparation, and the outlined analytical workflow ensures its reliable characterization. For researchers in drug discovery and medicinal chemistry, this compound offers a readily accessible starting point for exploring the vast chemical space and therapeutic potential of the sulfonamide class. Its strategic use in the synthesis of novel derivatives could lead to the discovery of next-generation therapeutic agents.
References
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Kazakova, O. A., et al. (2021). Synthesis of 2-Aminoethanesulfonamides of Betulinic and Betulonic Acids. Chemistry of Natural Compounds, 57(4), 724-728. Available at: [Link]
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Sami Publishing Company (n.d.). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Available at: [Link]
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Al-Hourani, B. J. (2017). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Journal of Advances in Medicine and Medical Research, 21(11), 1-20. Available at: [Link]
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Kazakova, O. A., et al. (2023). Synthesis of New Amidoethanesulfonamides of Betulonic Acid. Chemistry of Natural Compounds, 59(2), 313-317. Available at: [Link]
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Kazakova, O. A., et al. (2023). Synthesis of New Amidoethanesulfonamides of Betulonic Acid. Springer Link. Available at: [Link]
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